Cas no 1334294-20-0 (4-benzyl-6-chloropyridin-2-amine)

• Product Name: 4-benzyl-6-chloropyridin-2-amine
• CAS No: 1334294-20-0
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 2114242
• Update Time: 2023-11-19

4-benzyl-6-chloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-6-chloropyridin-2-amine
• 6-chloro-4-(phenylmethyl)-2-pyridinamine
• CID 87379491
• 2-Pyridinamine, 6-chloro-4-(phenylmethyl)-

• Inchi： 1S/C12H11ClN2/c13-11-7-10(8-12(14)15-11)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,14,15)
• InChI Key： RTZCOYHKFZUDFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 384.7±37.0 °C(Predicted)
• pka: 3.13±0.35(Predicted)